Cas no 2580222-79-1 (1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 2580222-79-1
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 6527150
• PubChem ID: 165890501
• Update Time: 2025-07-23

1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580222-79-1
• EN300-27732121
• 1-[(benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid

• Inchi： 1S/C17H21NO5/c19-15(20)14-10-17(6-8-22-9-7-17)18(11-14)16(21)23-12-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,19,20)
• InChI Key： GJJWWKNDSYJHHY-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(C(=O)O)CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic Acid (CAS No: 2580222-79-1)

1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid, identified by its CAS number 2580222-79-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of spirocyclic structures, which are known for their unique molecular architecture and potential biological activities. The presence of both carbamate and azaspiro functionalities makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid features a central spiro carbon that links an eight-membered oxacycloalkane ring with a five-membered azacycloalkane ring. This spiro arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The carbamate group at the 1-position and the carboxylic acid at the 3-position provide additional functional handles for chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit unique pharmacological effects. Spiro compounds have been reported to possess anti-inflammatory, antimicrobial, and anticancer properties, among others. The specific arrangement of atoms in 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid suggests that it may interact with biological macromolecules in a manner distinct from simpler cyclic compounds, potentially leading to novel therapeutic applications.

The benzyloxy group in the molecule is particularly noteworthy, as it can influence both the solubility and reactivity of the compound. Benzyloxy-substituted compounds are often employed in medicinal chemistry due to their stability and ease of synthesis. Additionally, the carbamate functionality can serve as a protecting group for amino acids during peptide synthesis, highlighting the versatility of this compound in synthetic applications.

Recent studies have demonstrated the importance of spirocyclic structures in drug design, particularly in the development of protease inhibitors and kinase inhibitors. The rigid framework provided by the spirocyclic core can enhance binding affinity by optimizing the orientation of key pharmacophores relative to the target enzyme. The oxacycloalkane and azacycloalkane moieties in 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid may contribute to its ability to interact with biological targets in a specific manner, making it a valuable scaffold for further investigation.

The carboxylic acid group at the 3-position of the molecule offers another avenue for functionalization, allowing for the attachment of various pharmacophores or biomolecules through esterification or amidation reactions. This flexibility makes 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In conclusion, 1-[(Benzyloxy)carbonyl]-8-oxa-1-azaspiro[4.5]decane-3-carboxylic acid (CAS No: 2580222-79-1) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture, combined with its multiple functional groups, makes it an attractive candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to advance, compounds like this one are likely to play an increasingly important role in the design of next-generation therapeutics.